Cas no 88277-52-5 (2,7-Octadiene-1,6-diol, 2,6-dimethyl-, 6-acetate)

• Product Name: 2,7-Octadiene-1,6-diol, 2,6-dimethyl-, 6-acetate
• CAS No: 88277-52-5
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 639081
• PubChem ID: 54160784
• Update Time: 2025-04-19

2,7-Octadiene-1,6-diol, 2,6-dimethyl-, 6-acetate Chemical and Physical Properties

Names and Identifiers

• 2,7-Octadiene-1,6-diol, 2,6-dimethyl-, 6-acetate
• DTXSID301236924
• 88277-52-5

• Inchi： 1S/C12H20O3/c1-5-12(4,15-11(3)14)8-6-7-10(2)9-13/h5,7,13H,1,6,8-9H2,2-4H3
• InChI Key： OOFZRYUFEYRUPT-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C=C)(C)CCC=C(C)CO

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų